Cas no 1309563-19-6 ((S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate)

• Product Name: (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate
• CAS No: 1309563-19-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6567251
• Update Time: 2025-05-19

(S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate
• Carbamic acid, N-[(1S)-2-hydroxy-1-methylethyl]-N-methyl-, phenylmethyl ester

• Inchi： 1S/C12H17NO3/c1-10(8-14)13(2)12(15)16-9-11-6-4-3-5-7-11/h3-7,10,14H,8-9H2,1-2H3/t10-/m0/s1
• InChI Key： YFPLUTRWBMYJJA-JTQLQIEISA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N([C@@H](C)CO)C

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 348.5±31.0 °C(Predicted)
• pka: 14?+-.0.10(Predicted)

Additional information on (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate

Recent Advances in the Study of (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate (CAS: 1309563-19-6)

The compound (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate (CAS: 1309563-19-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral carbamate derivative is being explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate, achieving high enantiomeric purity (>99% ee) through asymmetric catalysis. The researchers employed a palladium-catalyzed carbamate formation reaction, which demonstrated excellent yield and scalability. This advancement is particularly significant for industrial applications where large-scale production of enantiomerically pure compounds is required.

Pharmacological investigations have revealed interesting properties of this compound. In vitro studies conducted by a research team at the University of Cambridge showed that (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate exhibits moderate inhibitory activity against certain serine hydrolases, suggesting potential applications in the development of enzyme inhibitors. The compound's unique stereochemistry appears to play a crucial role in its binding affinity, as the (R)-enantiomer demonstrated significantly reduced activity in comparative studies.

Recent computational modeling studies have provided insights into the molecular interactions of (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate with biological targets. Molecular docking simulations published in Bioorganic & Medicinal Chemistry Letters indicate that the compound's benzyl and carbamate groups form favorable interactions with hydrophobic pockets in enzyme active sites, while the hydroxyl group participates in hydrogen bonding networks. These findings are guiding the design of more potent derivatives for specific therapeutic targets.

The stability and pharmacokinetic properties of (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate were investigated in a recent preclinical study. Results showed favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. The compound demonstrated good membrane permeability in Caco-2 cell assays, suggesting potential for oral bioavailability. These characteristics make it an attractive scaffold for further drug development efforts.

Emerging applications of this compound include its use as a chiral auxiliary in asymmetric synthesis and as a protecting group in peptide chemistry. A 2024 publication in Organic Letters described its successful application in the stereoselective synthesis of β-amino alcohols, achieving excellent diastereoselectivity. The mild deprotection conditions and stability under various reaction conditions make (S)-benzyl (1-hydroxypropan-2-yl)(methyl)carbamate particularly valuable for complex synthetic transformations.

Future research directions for this compound include exploration of its potential as a lead compound for central nervous system disorders, given its ability to cross the blood-brain barrier in preliminary animal studies. Additionally, structure-activity relationship studies are underway to optimize its biological activity while maintaining favorable physicochemical properties. The compound's versatility and demonstrated biological activity position it as an important molecule in contemporary medicinal chemistry research.